4-Fluoro-3-[(3-phenyl-1,2,4-triazol-1-yl)methyl]benzonitrile

• IUPAC Name: 4-fluoro-3-[(3-phenyl-1,2,4-triazol-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C16H11FN4/c17-15-7-6-12(9-18)8-14(15)10-21-11-19-16(20-21)13-4-2-1-3-5-13/h1-8,11H,10H2
• InChI Key: JKOANNABZXPGIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=N2)CC3=C(C=CC(=C3)C#N)F
• Molecular Formula: C16H11FN4
• Molecular Weight: 278.28 g/mol

Description

4-Fluoro-3-[(3-phenyl-1,2,4-triazol-1-yl)methyl]benzonitrile is a compound that has been widely studied for its potential applications in scientific research. It is a synthetic molecule that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments. In

Scientific Research Applications

4-Fluoro-3-[(3-phenyl-1,2,4-triazol-1-yl)methyl]benzonitrile has been studied for its potential applications in a variety of scientific research areas. It has been shown to have activity as a kinase inhibitor, making it a promising candidate for use in cancer research. It has also been studied for its potential as an anti-inflammatory agent, as well as for its activity against certain types of viruses. Additionally, it has been investigated for its potential as a tool for studying the structure and function of proteins.

Mechanism of Action

The mechanism of action of 4-Fluoro-3-[(3-phenyl-1,2,4-triazol-1-yl)methyl]benzonitrile is not fully understood, but it is believed to be related to its activity as a kinase inhibitor. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation has been implicated in a variety of diseases, including cancer. By inhibiting the activity of specific kinases, this compound may be able to disrupt these signaling pathways and prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its activity as a kinase inhibitor, this compound has been shown to have a range of other biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cytochrome P450 and COX-2, which are involved in drug metabolism and inflammation, respectively. It has also been shown to have activity against certain types of viruses, including influenza and HIV.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Fluoro-3-[(3-phenyl-1,2,4-triazol-1-yl)methyl]benzonitrile in laboratory experiments is its high yield of synthesis. This makes it a cost-effective option for researchers who need to produce large quantities of the compound. Additionally, its activity as a kinase inhibitor and anti-inflammatory agent make it a versatile tool for studying a variety of biological processes. However, one limitation of using the compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 4-Fluoro-3-[(3-phenyl-1,2,4-triazol-1-yl)methyl]benzonitrile. One area of interest is its potential as a cancer treatment. Further studies are needed to determine which specific kinases it inhibits and how this inhibition affects cancer cell growth and proliferation. Additionally, research on the compound's activity against viruses may lead to the development of new antiviral therapies. Finally, more studies are needed to fully understand the compound's mechanism of action and how it interacts with other enzymes and proteins in the body.

Synthesis Methods

The synthesis of 4-Fluoro-3-[(3-phenyl-1,2,4-triazol-1-yl)methyl]benzonitrile involves the reaction of 4-fluorobenzonitrile with 3-phenyl-1,2,4-triazole in the presence of a catalyst. The reaction is typically carried out using a solvent such as DMF or DMSO, and the resulting product is purified using column chromatography. The yield of the synthesis is typically high, making it an efficient method for producing the compound.